Cas no 2171695-92-2 (2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2171695-92-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6395999
• PubChem ID: 165550176
• Update Time: 2025-06-26

2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• EN300-1487229
• 2-cyclopropyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid
• 2171695-92-2

• Inchi： 1S/C25H28N2O5/c1-15(10-13-22(28)27-23(24(29)30)16-11-12-16)26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21,23H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： QNGZXCFZKCNHTK-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

Introduction to 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2171695-92-2)

2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid, identified by its CAS number 2171695-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, an amino-pentanoic acid backbone, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional moieties not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug development and biochemical studies.

The structural complexity of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research. The cyclopropyl group, known for its stability and rigidity, can influence the conformational dynamics of the molecule, potentially affecting its binding affinity to biological targets. Meanwhile, the Fmoc moiety is widely used in peptide synthesis as a protecting group for amino groups, highlighting the compound's potential utility in peptidomimetic drug design.

In recent years, there has been growing interest in the development of peptidomimetics as alternative therapeutic agents due to their improved metabolic stability and reduced immunogenicity compared to natural peptides. The incorporation of non-peptide scaffolds into drug candidates has led to the discovery of novel bioactive molecules with enhanced pharmacological profiles. 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid represents an innovative approach in this direction, combining a rigid cyclopropyl core with an amino-pentanoic acid chain, which could serve as a versatile building block for designing next-generation therapeutics.

The fluorenylmethoxycarbonyl (Fmoc) group in the compound's structure is particularly noteworthy, as it not only provides a means for protecting reactive amine groups during synthetic processes but also introduces fluorescence properties that can be exploited in biochemical assays. Fluorescent probes are increasingly employed in high-throughput screening (HTS) and drug discovery pipelines to identify potential lead compounds with high specificity and sensitivity. The presence of the Fmoc moiety in 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid could make it a valuable tool for developing novel fluorescent markers and diagnostic agents.

Moreover, the amino-pentanoic acid backbone of this compound suggests potential applications in the field of protease inhibition. Proteases are enzymes that play critical roles in various biological pathways, including inflammation, cancer progression, and viral replication. Small-molecule inhibitors targeting these enzymes have been highly successful in treating a wide range of diseases. The structural features of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid make it an attractive candidate for designing protease inhibitors with improved efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. These computational tools can be leveraged to optimize the structure of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid for enhanced binding affinity and reduced off-target effects. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and bring novel therapeutic agents to market more efficiently.

The synthesis of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning and execution to ensure high yields and purity. However, the successful synthesis of such intricate structures would open up new avenues for drug development and provide valuable insights into the design principles of bioactive molecules.

In conclusion, 2-cyclopropyl-2-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2171695 - 92 - 2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a promising candidate for peptidomimetic drug design, protease inhibition, and fluorescent probe development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in discovering novel therapeutic agents that address unmet medical needs.